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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814 Get Quote

An In-depth Technical Guide to Dapansutrile (OLT1177)

Discovery and Development
Dapansutrile, also known as OLT1177, is a novel, orally bioavailable small molecule

developed by Olatec Therapeutics.[1][2] It was identified as a selective inhibitor of the NLRP3

(NACHT, LRR and PYD domains-containing protein 3) inflammasome.[3] Dapansutrile is a β-

sulfonyl nitrile compound designed to target the underlying mechanisms of inflammation

mediated by interleukin-1β (IL-1β) and interleukin-18 (IL-18).[1][3] Its development addresses

the need for safe and effective therapies for a range of inflammatory diseases, including gout,

arthritis, heart failure, and neurodegenerative conditions.[1][4][5] The drug has progressed

through several clinical trials, demonstrating a favorable safety profile and therapeutic potential.

[6][7][8]

Chemical Properties and Synthesis
Dapansutrile (IUPAC Name: 3-(Methanesulfonyl)propanenitrile) is a synthetic organic

compound.[1] Its synthesis involves the alkylation of sodium methanesulfinate with 3-

bromopropionitrile, which yields crude methylsulfonylpropionitrile that is subsequently purified.

[1]

Table 1: Chemical and Physical Properties of Dapansutrile
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Property Value Source(s)

Synonyms
OLT1177, 3-

(methylsulfonyl)propanenitrile
[1]

Molecular Formula C₄H₇NO₂S [1][9]

Molecular Weight 133.17 g/mol [1][9][10]

CAS Number 54863-37-5 [1]

XLogP -0.32 to -0.7 [2][9][11]

Hydrogen Bond Donors 0 [2][11][12]

Hydrogen Bond Acceptors 3 [2][11][12]

Rotatable Bonds 2 [2][11][12]

Topological Polar Surface Area 66.31 Å² [2][11][12]

Appearance White to off-white powder [13]

Mechanism of Action: NLRP3 Inflammasome
Inhibition
The primary mechanism of action of Dapansutrile is the selective inhibition of the NLRP3

inflammasome signaling pathway.[9][14] The NLRP3 inflammasome is a multi-protein complex

in the cytoplasm of immune cells that plays a critical role in the innate immune response by

activating inflammatory caspases.[1]

The NLRP3 Inflammasome Pathway
Activation of the NLRP3 inflammasome is typically a two-step process:

Priming (Signal 1): This step is initiated by pathogen-associated molecular patterns (PAMPs)

or damage-associated molecular patterns (DAMPs) binding to pattern recognition receptors

like Toll-like receptors (TLRs). This leads to the activation of the NF-κB transcription factor,

resulting in the upregulation of NLRP3 and pro-IL-1β mRNA and protein levels.
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Activation (Signal 2): A diverse range of stimuli, including ATP, crystalline substances (e.g.,

monosodium urate crystals), and mitochondrial dysfunction, triggers the assembly of the

inflammasome complex.[6] This complex consists of the NLRP3 sensor protein, the

apoptosis-associated speck-like protein (ASC) adapter, and pro-caspase-1.[1]

Upon assembly, pro-caspase-1 undergoes auto-cleavage to form the active enzyme caspase-

1. Active caspase-1 then cleaves the inactive precursors pro-IL-1β and pro-IL-18 into their

mature, biologically active forms, which are subsequently secreted.[1][3] Caspase-1 activation

also cleaves Gasdermin D, leading to a form of inflammatory cell death known as pyroptosis.[1]

[4]

Inhibition by Dapansutrile
Dapansutrile directly targets and inhibits the NLRP3 protein, preventing the assembly and

activation of the inflammasome complex.[1][4] It is believed to inhibit the ATPase activity of

NLRP3, which is essential for its oligomerization.[1][2] By blocking the interaction between

NLRP3, ASC, and pro-caspase-1, Dapansutrile prevents caspase-1 activation.[1][2]

Consequently, it inhibits the maturation and secretion of IL-1β and IL-18 and prevents

pyroptosis, without affecting the initial priming step or the mRNA levels of the pathway

components.[1]
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Caption: NLRP3 inflammasome signaling pathway and the inhibitory action of Dapansutrile.
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Pharmacological and Quantitative Data
In Vitro Activity
Dapansutrile has demonstrated potent and selective inhibition of the NLRP3 inflammasome

across various cell-based assays.

Table 2: Summary of In Vitro Efficacy of Dapansutrile

Cell Type Stimulus Assay Key Finding
Concentrati
on

Source(s)

Human

Monocyte-

Derived

Macrophages

(HMDMs)

LPS + ATP
IL-1β

Secretion

60%

inhibition
1 µM [1][3][4]

Human

Monocyte-

Derived

Macrophages

(HMDMs)

LPS + ATP
IL-18

Secretion

70%

inhibition
1 µM [1][3][4]

Human

Monocyte-

Derived

Macrophages

(HMDMs)

LPS + ATP Pyroptosis
Selective

inhibition
10 µM [1]

Murine

Macrophages

(J774A.1)

LPS + ATP
IL-1β

Secretion

50%

inhibition

Nanomolar

range
[3]

Human

Neutrophils
-

IL-1β

Processing

Reduction

observed
Not specified [3]

Preclinical In Vivo Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1669814?utm_src=pdf-body
https://www.benchchem.com/product/b1669814?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dapansutrile
https://www.pnas.org/doi/10.1073/pnas.1716095115
https://pmc.ncbi.nlm.nih.gov/articles/PMC9465377/
https://en.wikipedia.org/wiki/Dapansutrile
https://www.pnas.org/doi/10.1073/pnas.1716095115
https://pmc.ncbi.nlm.nih.gov/articles/PMC9465377/
https://en.wikipedia.org/wiki/Dapansutrile
https://www.pnas.org/doi/10.1073/pnas.1716095115
https://www.pnas.org/doi/10.1073/pnas.1716095115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal models of inflammatory diseases have been used to establish the preclinical efficacy of

Dapansutrile.

Table 3: Summary of Preclinical In Vivo Efficacy of Dapansutrile

Animal Model Disease Model Administration Key Findings Source(s)

Mouse

Gouty Arthritis

(MSU crystal-

induced)

Intraperitoneal or

diet

Reduced joint

inflammation and

interleukin levels.

[1][7]

Mouse

Multiple

Sclerosis (EAE

model)

Diet (3.75 g/kg)

Protected

against

demyelination;

decreased spinal

cord IL-1β and

IL-18.

[1][13]

Mouse

Systemic

Inflammation

(LPS-induced)

Not specified
Reduced severity

of inflammation.
[3]

Mouse

Myocardial

Infarction

(Ischemia-

Reperfusion)

Intraperitoneal

(6-600 mg/kg)

Dose-dependent

reduction in

infarct size;

preserved

cardiac function.

[13]

Mouse

Parkinson's

Disease (MPTP-

induced)

Intraperitoneal

(200 mg/kg)

Protected

against motor

deficits and

dopaminergic

cell loss.

[7]

Clinical Pharmacokinetics and Safety
Phase 1 trials in healthy volunteers and subsequent patient trials have characterized the

pharmacokinetic profile and safety of oral Dapansutrile.
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Table 4: Human Pharmacokinetic Parameters of Single Oral Doses of Dapansutrile

Dose N Cmax (ng/mL)
AUC₀₋t
(h*ng/mL)

Source(s)

100 mg 5 2,700 76,457 [1]

300 mg 5 9,800 324,651 [1]

1000 mg 5 32,000 918,964 [1]

Half-life: Approximately 24 hours, leading to drug accumulation with daily dosing.[7][10]

Safety: Generally well-tolerated. In a Phase 1 study, oral doses up to 1,000 mg daily for 8

days were deemed safe.[3][7] Phase 2 trials in patients with gout flares and heart failure

using doses up to 2000 mg/day also showed a satisfactory safety profile.[6][7] Reported

adverse events were generally mild and considered unrelated to the drug.[1][6]

Key Experimental Protocols
Evaluating the efficacy of an NLRP3 inflammasome inhibitor like Dapansutrile typically

involves a standardized in vitro assay using primary immune cells or cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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